Cas no 858414-22-9 (2-bromo-4-chloro-6-fluoroBenzonitrile)

• Product Name: 2-bromo-4-chloro-6-fluoroBenzonitrile
• CAS No: 858414-22-9
• MF: C₇H₂BrClFN
• MW: 234.452883243561
• MDL: MFCD20484879
• CID: 2118057
• PubChem ID: 58579537
• Update Time: 2025-06-29

2-bromo-4-chloro-6-fluoroBenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-6-fluoroBenzonitrile
• 2-bromo-4-chloro-6-fluorobenzo-nitrile
• DB-076456
• DTXSID60729422
• DTXCID20680166
• 2-Bromo-4-chloro-6-fluoro-benzonitrile
• SCHEMBL2429579
• MFCD20484879
• 858414-22-9
• CS-0456299
• Benzonitrile, 2-bromo-4-chloro-6-fluoro-
• JURQSGAZGLRMIL-UHFFFAOYSA-N
• 846-285-2

• MDL： MFCD20484879
• Inchi： 1S/C7H2BrClFN/c8-6-1-4(9)2-7(10)5(6)3-11/h1-2H
• InChI Key： JURQSGAZGLRMIL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C#N)F)Cl

Computed Properties

• Exact Mass: 232.90432Da
• Monoisotopic Mass: 232.90432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-bromo-4-chloro-6-fluoroBenzonitrile

Comprehensive Analysis of 2-Bromo-4-chloro-6-fluorobenzonitrile (CAS No. 858414-22-9)

2-Bromo-4-chloro-6-fluorobenzonitrile (CAS 858414-22-9) is a halogen-substituted benzonitrile derivative widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique triple halogenation pattern (bromo, chloro, and fluoro groups) enhances reactivity in cross-coupling reactions, making it a sought-after building block for heterocyclic compound development. Recent studies highlight its role in Suzuki-Miyaura coupling and palladium-catalyzed reactions, aligning with the growing demand for high-efficiency synthetic routes in drug discovery.

The compound’s molecular structure (C₇H₂BrClFN) exhibits remarkable stability under ambient conditions, a feature critical for storage and handling in industrial settings. Researchers increasingly focus on its selective functionalization potential, particularly in designing fluorinated bioactive molecules—a trending topic due to fluorine’s ability to modulate pharmacokinetics. With the rise of AI-driven molecular design, 858414-22-9 has gained attention in virtual screening libraries for its balanced lipophilicity and steric properties.

From an environmental perspective, 2-bromo-4-chloro-6-fluorobenzonitrile is subject to green chemistry evaluations. Innovations in catalytic degradation and solvent-free synthesis aim to minimize waste generation, addressing ESG (Environmental, Social, and Governance) concerns in chemical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for purity verification, ensuring compliance with REACH and ICH guidelines.

Market trends indicate rising applications in electronic materials, where its halogenated aromatic core contributes to organic semiconductor development. As industries explore sustainable halogenation methods, this compound serves as a benchmark for atom economy optimization. FAQs such as "How to handle 2-bromo-4-chloro-6-fluorobenzonitrile safely?" or "What are alternatives to traditional bromination?" reflect user interest in safer protocols.

In summary, 858414-22-9 exemplifies the intersection of structural versatility and industrial applicability. Its relevance in medicinal chemistry and material science ensures continued research, while process intensification strategies align with global sustainability goals. For researchers, understanding its structure-activity relationships remains key to unlocking novel applications.